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Compound of Interest

Compound Name: 4-Methoxybenzyl alcohol

Cat. No.: B1665506

An In-depth Technical Guide to the Safe Handling of 4-Methoxybenzyl Alcohol

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This guide provides
a comprehensive overview of the safety considerations and handling precautions for 4-
Methoxybenzyl alcohol (CAS No. 105-13-5), a common reagent and intermediate in organic
synthesis.

Physicochemical and Toxicological Properties

4-Methoxybenzyl alcohol, also known as anisyl alcohol, is a colorless to slightly yellow liquid
or solid with a floral, sweet odor.[1][2] It is important to be aware of its physical and toxicological
properties to handle it safely.

Table 1: Physicochemical and Toxicological Data for 4-Methoxybenzyl Alcohol
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Property Value Reference(s)

Physical Properties

Molecular Formula CsH1002 [2][3]
Molecular Weight 138.17 g/mol [3]

Appearance C.:olc')rless to yellow solid or (1]

liquid

Melting Point 22-25.5 °C (71.6-77.9 °F) [1][2]
Boiling Point 259 °C (498.2 °F) [1112]
Flash Point 141-146 °C (285.8-294.8 °F) [4][5]
Density 1.113 g/mL at 25 °C [2][3]
Water Solubility Insoluble [2][3]

Toxicological Data

LD50 Oral (Rat) >= 5000 mg/kg [3][6]

LD50 Dermal (Rabbit) 3 g/kg [31[6]

Hazard Identification and Classification

4-Methoxybenzyl alcohol is classified as a hazardous substance.[6] The primary hazards
associated with this chemical include:

 Skin Irritation: Causes skin irritation.[1][7]

o Serious Eye Damage/Irritation: Causes serious eye irritation and potentially severe eye
damage.[1][8]

o Skin Sensitization: May cause an allergic skin reaction.[1][3]
o Harmful if Swallowed: May be harmful if swallowed.[4][7]

e Respiratory Irritation: May cause respiratory irritation.[7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://phillysim.org/newmanual/exp5.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://phillysim.org/newmanual/exp5.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.benchchem.com/product/b1665506?utm_src=pdf-body
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.testinglab.com/oecd-tg-404-acute-dermal-irritation-and-corrosion-testing-of-nanoparticles
https://phillysim.org/newmanual/exp5.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

It is not classified as a carcinogen by IARC, NTP, or OSHA.[8]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
Handling:

e Avoid contact with skin and eyes.[7]

Avoid inhalation of vapor or mist.[7]

Use only in a well-ventilated area.[5][9]

Wash hands thoroughly after handling.[3]

Wear appropriate personal protective equipment.[1]
Storage:

o Keep the container tightly closed.[1][6]

e Store in a cool, dry, and well-ventilated place.[1][6]

e Incompatible materials to avoid include acids, acid anhydrides, acid chlorides, strong
oxidizing agents, and strong reducing agents.[3][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-
Methoxybenzyl alcohol:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3][5] A face shield may be necessary for larger quantities.[7]

o Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and clothing to
prevent skin exposure.[1][5] A complete suit protecting against chemicals may be required
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depending on the concentration and amount of the substance handled.[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3][6]

Recommended Personal Protective Equipment

Respirator

Respiratory :
‘ > (if needed)

Researcher/ : Skin Nitrile Gloves &
Scientist RegUlizel PP ” Protective Clothing
Eye/Face
Safety Goggles/
Face Shield

Click to download full resolution via product page
Recommended PPE for handling 4-Methoxybenzyl alcohol.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention immediately.[1][3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation or rash occurs, get medical advice/attention.[3][6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1][3]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention if symptoms occur.[1][3][4]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[1][6]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, such as carbon monoxide and carbon dioxide.[6]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][6]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination.

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation and contact with the substance.[1][3]

e Environmental Precautions: Should not be released into the environment. Do not let the
product enter drains.[3][7]

e Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for
disposal. For liquid spills, absorb with inert material.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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